Cas no 2320669-20-1 (1,4-bis({1,2,4triazolo4,3-bpyridazin-6-yl})-1,4-diazepane)

• Product Name: 1,4-bis({1,2,4triazolo4,3-bpyridazin-6-yl})-1,4-diazepane
• CAS No: 2320669-20-1
• MF: C₁₅H₁₆N₁₀
• MW: 336.354539871216
• CID: 5327465
• Update Time: 2025-06-28

1,4-bis({1,2,4triazolo4,3-bpyridazin-6-yl})-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1,4-bis([1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepane
• 6-[4-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1,4-diazepan-1-yl]-[1,2,4]triazolo[4,3-b]pyridazine
• 1,4-bis({1,2,4triazolo4,3-bpyridazin-6-yl})-1,4-diazepane

• Inchi： 1S/C15H16N10/c1-6-22(14-4-2-12-18-16-10-24(12)20-14)8-9-23(7-1)15-5-3-13-19-17-11-25(13)21-15/h2-5,10-11H,1,6-9H2
• InChI Key： SRQRZKUJUVRASN-UHFFFAOYSA-N
• SMILES： N1(C2C=CC3=NN=CN3N=2)CCN(C2C=CC3=NN=CN3N=2)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 424
• XLogP3: 0.3
• Topological Polar Surface Area: 92.6

Additional information on 1,4-bis({1,2,4triazolo4,3-bpyridazin-6-yl})-1,4-diazepane

1,4-Bis({1,2,4Triazolo[4,3-b]Pyridazin-6-yl})-1,4-Diazepane: A Comprehensive Overview

The compound 1,4-bis({1,2,4triazolo[4,3-b]pyridazin-6-yl})-1,4-diazepane, identified by the CAS number 2320669-20-1, represents a unique and structurally complex organic molecule. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its potential applications in drug design and advanced materials development. The molecule's structure is characterized by a diazepane ring system substituted with two 1,2,4-triazolo[4,3-b]pyridazine moieties at the 1 and 4 positions. This configuration imparts distinctive electronic and steric properties that make it a promising candidate for various research and industrial applications.

Recent studies have highlighted the importance of heterocyclic compounds like 1,4-bis({1,2,4triazolo[4,3-b]pyridazin-6-yl})-1,4-diazepane in the development of bioactive molecules. The presence of nitrogen atoms in both the diazepane ring and the triazolopyridazine substituents contributes to the compound's ability to engage in hydrogen bonding and π-interactions. These properties are crucial for its potential as a ligand in metalloenzyme inhibition or as a component in supramolecular assemblies. For instance, researchers have explored its role as a building block in constructing metal-organic frameworks (MOFs), where its ability to coordinate with metal ions has shown promise for gas storage applications.

The synthesis of 1,4-bis({1,2,4triazolo[4,3-b]pyridazin-6-yl})-1,4-diazepane involves a multi-step process that typically begins with the preparation of the triazolopyridazine moiety. This is often achieved through cyclization reactions involving appropriate amino pyridazine derivatives. Subsequent coupling reactions with a diazepane derivative under controlled conditions yield the final product. The optimization of these reaction conditions has been a focus of recent research efforts to improve yield and purity while minimizing side reactions.

In terms of biological activity, preliminary assays have demonstrated that 1,4-bis({1,2,4triazolo[4,3-b]pyridazin-6-yl})-1,4-diazepane exhibits moderate inhibitory effects against certain enzymes associated with neurodegenerative diseases. For example, studies have shown that it can modulate the activity of acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease. While these findings are still in their early stages and require further validation through preclinical testing and structural optimization studies.

The structural versatility of this compound also makes it an attractive candidate for exploring its role as an electrocatalyst or as a component in organic light-emitting diodes (OLEDs). Recent advances in computational chemistry have enabled researchers to model the electronic properties of this molecule at an unprecedented level of detail. These models suggest that its conjugated system could facilitate efficient charge transport mechanisms when incorporated into organic electronic devices.

In conclusion, 1,4-bis({1,2,4triazolo[4,b]pyridazin6yl})–diazepane, CAS number 2320669–20–1, stands out as a compound with significant potential across multiple scientific domains. Its unique structure provides a foundation for exploring diverse applications ranging from drug discovery to advanced materials science. As research continues to uncover new insights into its properties and functionalities,the compound is poised to play an increasingly important role in both academic and industrial settings.